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This guide provides troubleshooting advice and frequently asked questions (FAQSs) for
researchers and scientists working to optimize the fill factor (FF) of PTB7-Th based organic
solar cells.

Troubleshooting Guide & FAQs

Question 1: My PTB7-Th based solar cell has a low fill factor (FF) in the range of 40-50%,
while the open-circuit voltage (Voc) and short-circuit current (Jsc) seem reasonable. What are
the primary causes?

A low fill factor, despite good Voc and Jsc, typically points to issues with charge transport and
extraction within the device. The most common culprits are:

+ High Series Resistance (Rs): This can originate from the bulk resistance of the active layer,
the interfacial layers, or poor contacts between the layers and the electrodes.[1][2][3]

+ Low Shunt Resistance (Rsh): This indicates alternative pathways or "shorts" for the current,
often caused by pinholes or defects in the active layer, leading to current leakage.[1][2][3]
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e Poor Active Layer Morphology: An unoptimized morphology of the PTB7-Th and acceptor
blend (e.g., PCBM or a non-fullerene acceptor) can lead to inefficient charge separation at
the donor-acceptor interface and poor charge transport to the electrodes.[4][5] This can
result in increased charge recombination.

o Charge Recombination: Geminate (exciton recombination before splitting) and bimolecular
recombination (recombination of free charge carriers) are significant loss mechanisms that
reduce FF.[2][6] An unfavorable morphology or energy level alignment can exacerbate these
issues.

Below is a troubleshooting workflow to diagnose and address a low fill factor.
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Low Fill Factor (FF) Observed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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